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Introduction

Eriochrome Black T (EBT) is a versatile complexometric indicator and an azo dye that forms
distinctly colored complexes with a variety of metal ions. This property makes it a valuable
reagent for the quantitative determination of metal ions using spectrophotometry. The formation
of a metal-EBT complex results in a shift in the maximum absorbance wavelength (Amax)
compared to the free dye, allowing for the selective measurement of the metal ion
concentration. This method is particularly useful for the analysis of alkaline earth and transition
metals and finds applications in water quality analysis, pharmaceutical formulations, and
environmental monitoring.[1][2][3]

The general principle involves the reaction of a metal ion (Mn+) with EBT at a specific pH to
form a stable, colored complex (M-EBT). The absorbance of this complex is then measured at
its Amax. According to the Beer-Lambert law, the absorbance is directly proportional to the
concentration of the metal ion in the sample.

Quantitative Data Summary

The following table summarizes the key spectrophotometric parameters for the determination of
various metal ions using Eriochrome Black T.
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Amax of Metal-EBT

Metal lon Optimal pH
Complex (nm)
Magnesium (Mg2*) 10.0-10.5 520 - 560[4]
] Not specified in
Calcium (Caz*) ~10 )
spectrophotometric context
] Not specified in
Zinc (Zn2%) ~10 )
spectrophotometric context
) ) Not specified in
Nickel (Niz*) ~10 )
spectrophotometric context
] N Not specified in
Cadmium (Cd2*) Not specified )
spectrophotometric context
- Not specified in
Lead (Pb?*) Not specified

spectrophotometric context

Note: While EBT is widely used as an indicator for the complexometric titration of these metal
ions, detailed spectrophotometric protocols with specific quantitative data like linear range and
molar absorptivity are less commonly reported in the literature. The optimal conditions are often
analogous to those used in titrimetric methods.

Experimental Workflow

The following diagram illustrates the general workflow for the spectrophotometric determination
of metal ions using Eriochrome Black T.
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Workflow for Spectrophotometric Metal lon Analysis using EBT
Sample Preparation
(e.g., dissolution, dilution)

'

pH Adjustment
(using appropriate buffer, e.g., NHs/NH4Cl at pH 10)

G\ddition of Eriochrome Black T Reageng

Complex Formation
(incubation for a specified time)

'

Spectrophotometric Measurement
(scan for Amax or measure at a fixed wavelength)

Data Analysis
(using a calibration curve)

(Result: Metal lon Concentratior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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